Cas no 849421-25-6 ([1,1'-Biphenyl]-4-carboxylic acid, 4'-hydroxy-, hydrazide)

• Product Name: [1,1'-Biphenyl]-4-carboxylic acid, 4'-hydroxy-, hydrazide
• CAS No: 849421-25-6
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 4224487
• PubChem ID: 42625546
• Update Time: 2025-06-08

[1,1'-Biphenyl]-4-carboxylic acid, 4'-hydroxy-, hydrazide Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-carboxylic acid, 4'-hydroxy-, hydrazide
• 4'-HYDROXY-[1,1'-BIPHENYL]-4-CARBOHYDRAZIDE
• STL435679
• SCHEMBL5480869
• 4-(4-Hydroxyphenyl)benzohydrazide
• 849421-25-6
• DGBZEJPSTNFCPY-UHFFFAOYSA-N
• 4'-hydroxybiphenyl-4-carbohydrazide
• CS-0366739
• AKOS022022573

• Inchi： 1S/C13H12N2O2/c14-15-13(17)11-3-1-9(2-4-11)10-5-7-12(16)8-6-10/h1-8,16H,14H2,(H,15,17)
• InChI Key： DGBZEJPSTNFCPY-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(O)C=C2)=CC=C(C(NN)=O)C=C1

Computed Properties

• Exact Mass: 228.089877630Da
• Monoisotopic Mass: 228.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 75.4Ų

Additional information on [1,1'-Biphenyl]-4-carboxylic acid, 4'-hydroxy-, hydrazide

Recent Advances in the Study of [1,1'-Biphenyl]-4-carboxylic acid, 4'-hydroxy-, hydrazide (CAS: 849421-25-6)

The compound [1,1'-Biphenyl]-4-carboxylic acid, 4'-hydroxy-, hydrazide (CAS: 849421-25-6) has recently gained significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This hydrazide derivative of biphenyl-4-carboxylic acid exhibits remarkable biological activities, particularly in the areas of enzyme inhibition and antimicrobial activity, making it a promising candidate for drug development.

Recent studies have focused on the synthesis and characterization of this compound, with particular emphasis on its crystal structure and intermolecular interactions. X-ray diffraction analysis reveals that the molecule forms a stable planar configuration, with the hydrazide group playing a crucial role in hydrogen bonding networks. These structural features contribute to its stability and biological activity, which has been demonstrated in various in vitro assays.

In pharmacological research, 849421-25-6 has shown significant inhibitory effects against several key enzymes, including acetylcholinesterase and tyrosinase. The compound's ability to chelate metal ions appears to enhance its enzyme inhibitory properties, suggesting potential applications in neurodegenerative diseases and hyperpigmentation disorders. Molecular docking studies have provided insights into the binding mechanisms, revealing favorable interactions with active sites of target enzymes.

The antimicrobial potential of this compound has also been extensively investigated. Recent findings indicate broad-spectrum activity against both Gram-positive and Gram-negative bacteria, with particularly strong effects against drug-resistant strains. The mechanism of action appears to involve disruption of bacterial cell membranes and interference with essential metabolic pathways. These properties make it an attractive candidate for the development of novel antibiotics in an era of increasing antimicrobial resistance.

From a chemical synthesis perspective, researchers have developed improved methods for producing 849421-25-6 with higher yields and purity. Recent protocols emphasize green chemistry principles, utilizing environmentally friendly solvents and catalysts. These advances have facilitated larger-scale production for preclinical studies while maintaining the compound's structural integrity and biological activity.

Current research directions include structure-activity relationship (SAR) studies to optimize the compound's pharmacological profile. Modifications to the biphenyl core and hydrazide moiety are being explored to enhance bioavailability and target specificity. Preliminary results from these structural analogs show promising improvements in both potency and pharmacokinetic properties.

In conclusion, [1,1'-Biphenyl]-4-carboxylic acid, 4'-hydroxy-, hydrazide represents a versatile scaffold with multiple therapeutic applications. Its unique combination of structural features and biological activities positions it as a valuable lead compound for further drug development. Ongoing research continues to uncover new aspects of its mechanism of action and potential clinical applications, making it an important focus area in contemporary medicinal chemistry.